Cas no 1854086-23-9 (4-chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine)

• Product Name: 4-chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• CAS No: 1854086-23-9
• MF: C₇H₄ClF₃N₄
• MW: 236.581669807434
• CID: 5266705
• PubChem ID: 118625596
• Update Time: 2026-03-09

4-chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine

• Inchi： 1S/C7H4ClF3N4/c8-4-3-2(7(9,10)11)1-13-5(3)15-6(12)14-4/h1H,(H3,12,13,14,15)
• InChI Key： UUGKNXZAEMWZCW-UHFFFAOYSA-N
• SMILES： C1(N)=NC(Cl)=C2C(C(F)(F)F)=CNC2=N1

Computed Properties

• Exact Mass: 236.0076583g/mol
• Monoisotopic Mass: 236.0076583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.6Ų